![molecular formula C19H21N7O3S B2946005 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-(methylsulfonyl)phenyl)piperidine-3-carboxamide CAS No. 1797026-16-4](/img/structure/B2946005.png)
1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-(methylsulfonyl)phenyl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-(methylsulfonyl)phenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C19H21N7O3S and its molecular weight is 427.48. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-(methylsulfonyl)phenyl)piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-(methylsulfonyl)phenyl)piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The compound’s structural features make it a promising candidate for cancer therapy. Researchers have investigated its potential as an inhibitor of specific kinases involved in cancer cell proliferation and survival. By targeting these kinases, the compound may hinder tumor growth and metastasis .
- Fungal infections remain a significant health concern. Studies have explored the antifungal properties of this compound against various fungal strains. Its mechanism of action involves disrupting fungal cell membranes or inhibiting essential enzymes, making it a potential antifungal agent .
- Chronic inflammation contributes to various diseases. Researchers have examined the compound’s ability to modulate inflammatory pathways. It may inhibit specific cytokines or transcription factors, providing a basis for developing anti-inflammatory drugs .
- The compound’s interactions with neuronal receptors and enzymes have sparked interest in neuroprotection. It could potentially mitigate oxidative stress, inflammation, and excitotoxicity associated with neurodegenerative conditions like Alzheimer’s and Parkinson’s diseases .
- Viral infections pose global health challenges. Preliminary studies suggest that this compound might inhibit viral replication by targeting essential viral enzymes. Its antiviral potential warrants further investigation .
- Cardiovascular diseases remain a leading cause of mortality. Researchers have explored the compound’s effects on blood vessels, platelets, and cardiac tissue. It may have vasodilatory properties or influence platelet aggregation, potentially aiding in cardiovascular health .
Anticancer Research
Antifungal Activity
Anti-Inflammatory Effects
Neuroprotection and Neurodegenerative Diseases
Antiviral Properties
Cardiovascular Applications
properties
IUPAC Name |
N-(4-methylsulfonylphenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N7O3S/c1-30(28,29)16-6-4-15(5-7-16)24-19(27)14-3-2-8-25(10-14)17-9-18(22-12-21-17)26-13-20-11-23-26/h4-7,9,11-14H,2-3,8,10H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGFXTBHUUXULMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2CCCN(C2)C3=NC=NC(=C3)N4C=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N7O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(4-(methylsulfonyl)phenyl)piperidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.